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For Researchers and Scientists

This technical guide provides an in-depth overview of the global distribution of gem-quality

smithsonite deposits. Smithsonite, a zinc carbonate mineral (ZnCO3), is prized by collectors

for its vibrant range of colors and unique botryoidal habit.[1][2] While smithsonite is found

worldwide, deposits yielding gem-quality material are considerably rarer.[3][4] This document

details the key localities, the geological processes governing the formation of these deposits,

and the characteristic properties of smithsonite from each notable source.

Geological Formation of Gem-Quality Smithsonite
Smithsonite is a secondary mineral, meaning it forms from the alteration of primary zinc

minerals.[2][5] This process typically occurs in the oxidized zones of zinc-bearing ore deposits.

[2][6][7] The formation is a result of weathering, where primary zinc sulfides, such as sphalerite,

are oxidized.[1] This releases zinc into the surrounding environment. In the presence of

carbonate-rich rocks like limestone, and with carbon dioxide dissolved in water, the zinc is

redeposited as zinc carbonate, forming smithsonite.[1][2][8]

The vibrant colors that make smithsonite a desirable gemstone are due to the presence of

trace elements that substitute for zinc in the crystal lattice.[9][10] For instance, copper

impurities are responsible for the sought-after blue and green hues, while cobalt can impart
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pink to purple shades.[9][10][11] Cadmium is the coloring agent for yellow varieties, and iron

can result in brownish to reddish-brown tones.[9][10][11]

Global Distribution of Notable Gem-Quality
Smithsonite Deposits
The following tables summarize the key global deposits of gem-quality smithsonite,

categorized by continent.

Table 1: North American Deposits
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Location Country
Notable
Characteristics

Associated
Minerals

Kelly Mine, New

Mexico
USA

Celebrated for its

vibrant blue to blue-

green botryoidal

crusts.[3][7]

Considered a source

of high-quality gem

material.[4]

Hemimorphite,

Cerussite, Malachite,

Anglesite[6][8]

No. 79 Mine, Arizona USA

Known for dark and

apple-green

smithsonite.[11]

Willemite,

Hemimorphite,

Hydrozincite,

Cerussite, Malachite,

Azurite, Aurichalcite,

Anglesite[6]

Marion County,

Arkansas
USA

Produces yellow,

banded crusts,

sometimes referred to

as "Turkey Fat Ore".

[3][11]

Leadville, Colorado USA

A significant industrial

zinc deposit that has

produced smithsonite.

[11]

Cerro Gordo,

California
USA

A notable smithsonite

occurrence.[11]

Hidden Treasure

Mine, Utah
USA

Another location for

smithsonite deposits.

[11]

Refugio Mine, Sinaloa Mexico

Produces beautifully

colored smithsonite,

including deep pinks.

[11]
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San Antonio Mine,

Chihuahua
Mexico

Known for a variety of

colors, including

electric green.[11]

Table 2: African Deposits

Location Country
Notable
Characteristics

Associated
Minerals

Tsumeb Mine Namibia

A world-renowned

locality producing a

wide array of colors

including yellowish,

pinkish, and green

facetable crystals.[3]

[11] Small, colorless

rhombohedral crystals

have also been found

here.[8]

Willemite,

Hemimorphite,

Hydrozincite,

Cerussite, Malachite,

Azurite, Aurichalcite,

Anglesite[6]

Berg Aukas,

Grootfontein
Namibia

A source of visible

smithsonite crystals.

[11]

Kabwe Mine (Broken

Hill)
Zambia

One of the few

locations to produce

large, significant

crystals.[11][12]

Colorless

rhombohedral crystals

have been found here.

[8]

Table 3: European Deposits
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Location Country
Notable
Characteristics

Associated
Minerals

Laurium (Lavrion) Greece

Yields fine blue and

green crystals and

attractive translucent

gem-quality material.

[3][8][11]

Masua and Monteponi

Mines, Sardinia
Italy

Historically produced

translucent, deep

yellow, banded

material; these mines

are now closed.[3]

Bergamo Deposits

(Gorno and Valle del

Riso)

Italy

Sources of masses

and crusts of various

colors.[8]

Santander Spain

Known for translucent,

banded, bluish-green

smithsonite.[8]

Table 4: Australian Deposits

Location Country
Notable
Characteristics

Associated
Minerals

Broken Hill, New

South Wales
Australia

A famous locality

known for an

abundance of

minerals, including

smithsonite.[11]

Experimental Protocols
The analysis of smithsonite for gemological and geological purposes involves standard

mineralogical techniques. Detailed experimental protocols for these are widely available in
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materials science and geology literature. Key analytical methods include:

X-ray Diffraction (XRD): Used to confirm the crystal structure and differentiate smithsonite
from similar minerals like hemimorphite.

Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Employed to determine the elemental

composition and identify the trace elements responsible for color.

Raman Spectroscopy: A non-destructive technique used for mineral identification and

characterization of molecular structures.

Specific Gravity Measurement: A fundamental gemological test to distinguish smithsonite
based on its high density.

Refractive Index Measurement: Used to identify the mineral and assess its optical properties.

Geological Workflow for Smithsonite Exploration
The following diagram illustrates a generalized workflow for the exploration and evaluation of

potential gem-quality smithsonite deposits.
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Phase 1: Regional Assessment

Phase 2: Field Exploration

Phase 3: Laboratory Analysis

Phase 4: Gemological Evaluation

Identify Regions with Zinc Ore Deposits
(Primary Sphalerite Mineralization)

Analyze Geological Maps for Carbonate Host Rocks
(Limestone, Dolostone)

Geological Context

Prospecting in Oxidized Zones of Zinc Deposits

Target Areas

Identify Secondary Mineral Assemblages
(Hemimorphite, Cerussite, etc.)

Field Identification of Potential Smithsonite
(Botryoidal Habit, Color)

Sample Collection

Collect Samples

Mineralogical Analysis
(XRD, Raman Spectroscopy)

Geochemical Analysis
(EDS/EDX for Trace Elements)

Assess Gem-Quality Characteristics
(Color, Translucency, Luster)

Confirm Mineral Identity Correlate Color to Elements

Determine Extent and Quality of Deposit

Feasibility Study for Mining

Click to download full resolution via product page

Caption: Geological workflow for smithsonite exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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